Cas no 2229458-69-7 (2-methyl-1-(2,2,3,3-tetramethylcyclopropyl)propan-2-ol)

• Product Name: 2-methyl-1-(2,2,3,3-tetramethylcyclopropyl)propan-2-ol
• CAS No: 2229458-69-7
• MF: C₁₁H₂₂O
• MW: 170.291783809662
• CID: 6070836
• PubChem ID: 165976344
• Update Time: 2025-10-30

2-methyl-1-(2,2,3,3-tetramethylcyclopropyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-(2,2,3,3-tetramethylcyclopropyl)propan-2-ol
• 2229458-69-7
• EN300-1804533

• Inchi： 1S/C11H22O/c1-9(2,12)7-8-10(3,4)11(8,5)6/h8,12H,7H2,1-6H3
• InChI Key： DIRPCZGEJVMPBU-UHFFFAOYSA-N
• SMILES： OC(C)(C)CC1C(C)(C)C1(C)C

Computed Properties

• Exact Mass: 170.167065321g/mol
• Monoisotopic Mass: 170.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-methyl-1-(2,2,3,3-tetramethylcyclopropyl)propan-2-ol

Introduction to 2-Methyl-1-(2,2,3,3-tetramethylcyclopropyl)propan-2-ol (CAS No. 2229458-69-7)

2-Methyl-1-(2,2,3,3-tetramethylcyclopropyl)propan-2-ol, also known by its CAS number 2229458-69-7, is a unique and highly specialized compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and chemical research. This compound is characterized by its distinctive molecular structure, which includes a cyclopropyl ring and multiple methyl groups, contributing to its unique chemical properties.

The molecular formula of 2-methyl-1-(2,2,3,3-tetramethylcyclopropyl)propan-2-ol is C₁₁H₂₄O, and it has a molecular weight of approximately 176.3 g/mol. The compound's structure consists of a central cyclopropyl ring with four methyl groups attached to it, along with a secondary alcohol group and an additional methyl group. This intricate arrangement of functional groups imparts specific physical and chemical properties that make it a valuable compound for research and development.

In terms of physical properties, 2-methyl-1-(2,2,3,3-tetramethylcyclopropyl)propan-2-ol is typically a colorless liquid with a mild odor. It is soluble in common organic solvents such as ethanol and acetone but has limited solubility in water. The compound's boiling point is around 150°C at atmospheric pressure, and it has a melting point of approximately -50°C. These properties make it suitable for use in various laboratory settings and industrial processes.

The chemical reactivity of 2-methyl-1-(2,2,3,3-tetramethylcyclopropyl)propan-2-ol is influenced by its functional groups. The presence of the secondary alcohol group allows for reactions such as esterification and ether formation. Additionally, the cyclopropyl ring can undergo ring-opening reactions under certain conditions, which can be exploited in synthetic chemistry to create more complex molecules. The multiple methyl groups provide steric hindrance that can affect the reactivity of the alcohol group and the cyclopropyl ring.

In the field of pharmaceutical research, 2-methyl-1-(2,2,3,3-tetramethylcyclopropyl)propan-2-ol has shown promise as a potential intermediate in the synthesis of bioactive compounds. Recent studies have explored its use in the development of new drugs targeting various diseases. For example, researchers at the University of California have investigated the compound's potential as an intermediate in the synthesis of anti-inflammatory agents. The unique structure of the compound allows for the creation of derivatives with enhanced biological activity and improved pharmacokinetic properties.

Beyond pharmaceutical applications, 2-methyl-1-(2,2,3,3-tetramethylcyclopropyl)propan-2-ol has also found use in materials science and polymer chemistry. Its ability to undergo controlled ring-opening polymerization reactions makes it an attractive monomer for the synthesis of novel polymers with tailored properties. These polymers have potential applications in areas such as drug delivery systems and advanced materials for electronics.

The synthesis of 2-methyl-1-(2,2,3,3-tetramethylcyclopropyl)propan-2-ol can be achieved through various methods. One common approach involves the reaction of 1-bromo-4-methylpentane with lithium diisopropylamide (LDA) followed by treatment with trimethylsilyl chloride (TMSCl) to form a silyl ether intermediate. This intermediate is then reacted with lithium tetramethylethoxysilane (LiTMSiEtOEt) to form the cyclopropyl ring. Finally, hydrolysis of the silyl ether yields the desired product.

The safety profile of 2-methyl-1-(2,2,3,3-tetramethylcyclopropyl)propan-2-ol is an important consideration for its use in various applications. While it is generally considered safe when handled properly under laboratory conditions, appropriate safety measures should be followed to minimize exposure risks. These measures include wearing personal protective equipment (PPE), working in well-ventilated areas, and following standard laboratory protocols for handling organic compounds.

In conclusion, 2-methyl-1-(2,2,3,3-tetramethylcyclopropyl)propan-2-ol (CAS No. 229458) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical research. Its unique molecular structure and chemical properties make it an attractive candidate for further study and development. As research continues to advance in these fields, it is likely that new uses for this compound will be discovered, further expanding its utility and impact.